Cas no 2137650-26-9 (4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137650-26-9
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• CID: 6212146
• PubChem ID: 165457771
• Update Time: 2025-06-15

4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• EN300-713399
• 2137650-26-9
• 4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol

• Inchi： 1S/C12H13BrN2O/c1-7-9(5-4-6-10(7)13)11-8(2)14-15(3)12(11)16/h4-6,14H,1-3H3
• InChI Key： JBRFSVNZYURDLX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 280.02113g/mol
• Monoisotopic Mass: 280.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol

Comprehensive Overview of 4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137650-26-9)

The compound 4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137650-26-9) is a brominated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromine substitution and methyl groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol has surged, driven by advancements in medicinal chemistry. The pyrazole core is a privileged scaffold in drug design, often found in FDA-approved drugs for pain relief and antimicrobial activity. This compound’s brominated aromatic ring enhances its reactivity, enabling further functionalization for tailored applications. Scientists are exploring its role in developing kinase inhibitors and GPCR modulators, aligning with trends in precision medicine.

From a synthetic perspective, CAS No. 2137650-26-9 exemplifies the growing importance of halogenated intermediates in organic synthesis. The bromo group facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in constructing complex molecules. Its stability under various conditions makes it a reliable building block for high-throughput screening libraries. Industry experts highlight its compatibility with green chemistry principles, as modern protocols minimize waste during its preparation.

Environmental and regulatory considerations are also shaping the discourse around 4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol. While not classified as hazardous, its handling requires standard laboratory safety measures. The compound’s biodegradability and ecotoxicological profile are under study, reflecting the broader shift toward sustainable chemistry. Users frequently search for safe handling guidelines and storage recommendations, underscoring the need for accessible technical data.

In agrochemical research, this pyrazole derivative shows promise as a precursor for crop protection agents. Its structural motifs are found in herbicides and fungicides, addressing global challenges like food security and pest resistance. Innovations in formulation technologies could enhance its delivery efficiency, reducing environmental impact—a key concern among stakeholders.

Market analysts note rising patent filings related to CAS No. 2137650-26-9, signaling its commercial viability. Its integration into high-value specialty chemicals aligns with industry 4.0 trends, where digital tools optimize synthesis pathways. FAQs often revolve around scalability and supply chain transparency, highlighting the compound’s role in resilient manufacturing.

To summarize, 4-(3-bromo-2-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol represents a convergence of innovation across disciplines. Its applications span life sciences and material engineering, fueled by evolving AI-driven drug discovery platforms and automated synthesis systems. As research progresses, this compound may unlock novel therapeutic and industrial solutions, cementing its relevance in a rapidly advancing scientific landscape.